4'-Methyl[1,1'-Biphenyl]-4-Ol

• IUPAC Name: 4-(4-methylphenyl)phenol
• InChI: InChI=1S/C13H12O/c1-10-2-4-11(5-3-10)12-6-8-13(14)9-7-12/h2-9,14H,1H3
• InChI Key: DDZACMDGXVXOOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC=C(C=C2)O
• Molecular Formula: C13H12O
• DSSTOX Substance ID: DTXSID00362559
• Molecular Weight: 184.23 g/mol
• CAS No.: 26191-64-0

Description

4-Methyl[1,1'-Biphenyl]-4-Ol (4-MBO) is a synthetic organic compound belonging to the class of compounds known as biphenyls. It has been used in a variety of scientific research applications, including drug development, biochemistry, and physiology. This article will provide an overview of 4-MBO, including its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and a list of future directions.

Scientific Research Applications

Antibacterial Applications

4'-Methyl[1,1'-Biphenyl]-4-Ol and its derivatives have demonstrated antibacterial properties. For instance, biphenyl compounds isolated from Rhynchosia suaveolens showed significant antibacterial activity (Khan & Shoeb, 1984). This indicates the potential of these compounds in developing new antibacterial agents.

Antimalarial Activity

Research on related biphenyl compounds has shown promising results in the field of antimalarial drug development. A study synthesized a series of biphenyl-2-ols demonstrating significant antimalarial potency, encouraging clinical trials (Werbel et al., 1986).

Catalysis in Chemical Synthesis

Biphenyl-2-ols, closely related to this compound, are used in regioselective arylation reactions with aryl halides under palladium catalysis. This process is crucial in producing various organic compounds (Satoh et al., 1998).

Electrochemical Applications

Compounds like this compound are used in electrochemical studies, such as investigating the electronic properties of tetra(aryl)benzidenes. These studies are significant for developing new materials with specific electronic features (Low et al., 2004).

Liquid Crystalline Phases

Derivatives of this compound form thermotropic and lyotropic smectic and columnar liquid crystalline phases. This property is essential for the development of new types of liquid crystal materials (Kölbel et al., 1998).

Synthesis and Pharmacological Analysis

Compounds similar to this compound have been designed, synthesized, and analyzed for various pharmacological properties, including anti-inflammatory and antifungal activities (Kamble et al., 2017).

Spectroscopic Analysis and Optical Properties

The synthesis and spectroscopic analysis of derivatives of biphenyl compounds contribute to understanding their optical properties, which is valuable in material science research (Praveenkumar et al., 2021).

OLED Applications

Specific derivatives of biphenyl, similar to this compound, are used as emitting materials in organic light-emitting diodes (OLEDs), highlighting their significance in the field of optoelectronics (T. et al., 2001).

Corrosion Inhibition in Industry

Biphenyl derivatives have been explored for their potential application in corrosion inhibition, an essential process in the petroleum industry (Singh et al., 2020).

Synthesis of Organic Ligands

Biphenyl compounds are valuable organic ligands for the preparation of metal-organic frameworks, playing a crucial role in materials chemistry (Ardeleanu et al., 2018).

High-Triplet State Energy Materials

Novel biphenyl derivatives have been synthesized for use in blue organic light-emitting diodes, demonstrating their potential in advanced electronic applications (Gantenbein et al., 2015).

Liquid Crystalline Polysiloxanes

Ferroelectric side chain liquid crystalline polysiloxanes based on biphenyl benzoate mesogenic groups have been developed, showcasing applications in advanced polymer research (Hsiue & Chen, 1995).

Synthesis routes and methods I

Procedure details

Palladium(II) acetate (52 mg, 0.23 mmol) was added to a mixture of 4-iodophenol (5.00 g, 22.7 mmol), 4-methyl-phenyl-boronic acid (3.4 g, 25.0 mmol), sodium hydroxide (3.6 g, 90 mmol), and water (9 mL). The mixture was diluted twice with water (9 mL) to facilitate stirring. An exotherm occurred, and after 15 minutes the internal temperature was 50° C. The reaction mixture was cooled to room temperature and allowed to stir overnight, and the solid was filtered off, washed with water, and dissolved in ethyl acetate. The organic solution was washed with water three times with 1 M NaOH, and then again with water until the washings were neutral. The solution was then dried (sodium sulfate), filtered, and evaporated to give 4′-methyl-biphenyl-4-ol (2 g, 48%).

Synthesis routes and methods II

Procedure details

To a solution of LDA [prepared from diisopropylamine (3.5 mL, 24.5 mmol) and 2.2M n-butyllithium in hexanes (12 mL, 26.4 mmol)] in THF (120 mL) at −78° C. was added a solution of 4′-methyl-biphenyl dimethyl phosphate (6.1 g, 20.9 mmol) in THF (20 mL). The mixture was stirred at −78° C. for 1 h and then at r.t. for 1 h. After quenching with 2M aqueous HOAc (10 mL), solvent was removed in vacuo. The residue was diluted with H2O and extracted with EtOAc. The EtOAc extract was washed with H2O (2×), dried (MgSO4) and concentrated. Chromatography over silica gel and elution with hexanes:EtOAc (3:2) provided 1.3 g of 4′-methyl-4-hydroxybiphenyl. Further elution gave 4.0 g (65.5%) of the title compound as a white solid.

Synthesis routes and methods III

Procedure details

To a solution of 4′-methoxy-4-methylbiphenyl (10.5 g, 53 mmol) in CH2Cl2 (300 mL) at 0° C. was added a solution of 1M BBr3 in CH2Cl2 (65 mL, 65 mmol). The mixture was slowly warmed to r.t. and stirred overnight. After cooling to 0° C. again, the mixture was quenched with H2O. The CH2Cl2 layer was separated, washed with H2O, dried (MgSO4) and concentrated to give the title compound as a white solid (9.5 g, 97% yield).